Cas no 613219-82-2 (5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-(propan-2-yl)-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide)

• Product Name: 5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-(propan-2-yl)-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide
• CAS No: 613219-82-2
• MF: C₁₈H₁₆BrN₃O₃
• MW: 402.241943359375
• CID: 5923549
• PubChem ID: 1545719
• Update Time: 2025-06-03

5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-(propan-2-yl)-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-(propan-2-yl)-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide
• AKOS001607239
• 613219-82-2
• 5-bromo-2-hydroxy-N-(2-hydroxy-1-propan-2-ylindol-3-yl)iminobenzamide
• 5-bromo-2-hydroxy-N'-[(3Z)-2-oxo-1-(propan-2-yl)-2,3-dihydro-1H-indol-3-ylidene]benzohydrazide
• F1048-0887
• (Z)-5-bromo-2-hydroxy-N'-(1-isopropyl-2-oxoindolin-3-ylidene)benzohydrazide
• AKOS002177831

• Inchi： 1S/C18H16BrN3O3/c1-10(2)22-14-6-4-3-5-12(14)16(18(22)25)20-21-17(24)13-9-11(19)7-8-15(13)23/h3-10,23,25H,1-2H3/b21-20+
• InChI Key： ZNDPJNWJQGOPEN-QZQOTICOSA-N
• SMILES： BrC1C=CC(=C(C=1)C(/N=N/C1=C(N(C2C=CC=CC=21)C(C)C)O)=O)O

Computed Properties

• Exact Mass: 401.03750g/mol
• Monoisotopic Mass: 401.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-(propan-2-yl)-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide

Introduction to 5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-(propan-2-yl)-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide (CAS No. 613219-82-2)

5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-(propan-2-yl)-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide (CAS No. 613219-82-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-(propan-2-yl)-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide is particularly noteworthy. It consists of a benzohydrazide moiety linked to an indole ring through a double bond, with additional functional groups such as a bromine atom and a hydroxyl group. These structural elements contribute to its diverse chemical reactivity and biological activity. The presence of the bromine atom, for instance, can influence the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The synthesis of 5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-(propan-2-yl)-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of 5-bromo-salicylaldehyde with 1-isopropylindolinone hydrazide under specific conditions to form the desired product. Recent studies have explored alternative synthetic routes to improve yield and purity, such as microwave-assisted synthesis and the use of green solvents.

In terms of biological activity, 5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-(propan-2-yl)-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide has shown promising results in various assays. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes. Additionally, it has been evaluated for its antitumor properties, with studies indicating its efficacy in inducing apoptosis in cancer cells. The compound's mechanism of action is thought to involve the modulation of signaling pathways such as NF-kB and MAPK.

Recent advancements in the field have further elucidated the therapeutic potential of 5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-(propan-2-yl)-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and Zika virus. The researchers attributed this activity to the compound's ability to interfere with viral replication processes.

Beyond its direct therapeutic applications, 5-bromo-2-hydroxy-N'-(3Z)-2-oxo-1-(propan-2-yl)-2,3-dihydro-1H-indol-3-yli​denebenzohydrazide has also been investigated as a lead compound for drug discovery. Its structural flexibility allows for the introduction of various substituents to optimize pharmacological properties such as potency, selectivity, and bioavailability. This makes it an attractive starting point for developing novel therapeutics targeting a wide range of diseases.

In conclusion, 5-bromo-2-hydroxy-N'-(3Z)-2-o​xo​ ​1​-(propan​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‐​y​l)​‐​‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎ ‎‏‏‏‏‏‏‏‏‏‏‏‏‏‏‏‏‏‏‏‏‏‏ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎          5-dihydro - 4 H - indol - 4 - one (CAS No. 613219–84–4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable target for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.